Cas no 149587-50-8 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-)

• Product Name: Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
• CAS No: 149587-50-8
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 100165
• PubChem ID: 19100730
• Update Time: 2025-04-18

Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
• 7-ethyl-2,3-dioxo-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid
• 6-Carboxy-7-ethylthieno[2,3-b]pyrazine-2,3(1H,4H)-dione
• 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid
• SCHEMBL9096444
• 149587-50-8
• Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
• Thieno[2,3-b]pyrazine-6-carboxylic acid,7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
• BCNSMCIVBAPRAA-UHFFFAOYSA-N
• DTXSID80598076

• Inchi： 1S/C9H8N2O4S/c1-2-3-4-8(16-5(3)9(14)15)11-7(13)6(12)10-4/h2H2,1H3,(H,10,12)(H,11,13)(H,14,15)
• InChI Key： BCNSMCIVBAPRAA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(CC)C2=C1NC(C(N2)=O)=O

Computed Properties

• Exact Mass: 240.02054
• Monoisotopic Mass: 240.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 95.5